Cas no 96497-68-6 (Octadecanoic acid,6,7-dibromo-)

Octadecanoic acid,6,7-dibromo- structure
96497-68-6 structure
Product Name:Octadecanoic acid,6,7-dibromo-
CAS No:96497-68-6
MF:C18H34Br2O2
MW:442.269364833832
CID:809829
PubChem ID:125977
Update Time:2025-04-19

Octadecanoic acid,6,7-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,6,7-dibromo-
    • 6,7-dibromooctadecanoic acid
    • 6,7-dibromostearic acid
    • DTXSID00914491
    • Octadecanoic acid, 6,7-dibromo-
    • NSC26691
    • NSC-26691
    • 96497-68-6
    • Inchi: 1S/C18H34Br2O2/c1-2-3-4-5-6-7-8-9-10-13-16(19)17(20)14-11-12-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
    • InChI Key: SWFMDFRDYDMKQK-UHFFFAOYSA-N
    • SMILES: BrC(C(CCCCC(=O)O)Br)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 442.091
  • Monoisotopic Mass: 440.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.273
  • Boiling Point: 470.8°Cat760mmHg
  • Flash Point: 238.5°C
  • Refractive Index: 1.501
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